Cas no 1996753-22-0 (2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile
• CAS No: 1996753-22-0
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6216754
• PubChem ID: 124188203
• Update Time: 2025-10-28

2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3432235
• 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile
• SCHEMBL18376807
• 1996753-22-0

• Inchi： 1S/C7H9N3/c1-2-7-5-9-10(6-7)4-3-8/h5-6H,2,4H2,1H3
• InChI Key： VASVATLZVOEQQT-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(C=N1)CC

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile (CAS No. 1996753-22-0)

2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1996753-22-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile incorporates a pyrazole ring substituted with an ethyl group at the 4-position, linked to an acetonitrile moiety. This configuration imparts specific electronic and steric properties that make it a valuable scaffold for medicinal chemistry investigations.

The pyrazole core is a heterocyclic aromatic compound known for its versatility in drug design. Its five-membered ring contains two nitrogen atoms, which can participate in hydrogen bonding and coordinate with metal ions, making it a promising candidate for various biochemical interactions. The presence of the ethyl group at the 4-position of the pyrazole ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. This feature is particularly crucial in drug development, where pharmacokinetic properties often dictate a drug's efficacy and safety.

The acetonitrile group at the other end of the molecule introduces a polar character, which can influence solubility and interactions with biological targets. Acetonitrile derivatives are frequently used in pharmaceutical synthesis due to their reactivity and ability to form stable intermediates. The combination of these functional groups in 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile creates a balanced profile that makes it suitable for further derivatization and exploration in drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile for potential biological activity. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic areas. For instance, preliminary studies indicate that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for anti-inflammatory drug development.

In addition to its pharmacological potential, 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile has been explored in material science applications. Its unique electronic properties make it a candidate for organic semiconductors and catalysts. The pyrazole ring's ability to participate in π-stacking interactions also suggests its use in designing supramolecular structures and materials with specific functionalities.

The synthesis of 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions, typically starting from commercially available precursors such as ethyl acetoacetate and hydrazine hydrate to form the pyrazole core. Subsequent functionalization with acetonitrile introduces the desired acetonitrile moiety. Advances in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in research and industrial applications.

One of the most promising areas of research involving 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile is its application as a building block for more complex molecules. Medicinal chemists have utilized this compound to develop libraries of derivatives with tailored biological activities. For example, replacing the acetonitrile group with other functional groups such as amides or alcohols can modulate the compound's pharmacokinetic properties and target specificity.

The growing interest in 2-(4-ethyl-1H-pyrazol-1-yl)acetonitrile is also reflected in the increasing number of patents filed for its use in drug development. Pharmaceutical companies are actively investigating this compound as a lead candidate for treating various diseases, including cancer, infectious diseases, and neurological disorders. The versatility of its structure allows for extensive modifications, making it a valuable asset in the quest for novel therapeutics.

Future research directions may focus on optimizing synthetic routes to produce 2-(4-ethyl-1H-pyrazol-1-y lacetonitrile) on a larger scale while maintaining high purity standards. Additionally, exploring its interactions with biological targets through high-throughput screening could uncover new therapeutic applications. The integration of machine learning algorithms into drug discovery pipelines may further accelerate the identification of promising derivatives from this scaffold.

In conclusion, 2-(4-Ethyl-lH-pyrazol-l -yl)acetonitrile (CAS No. 1996753 -22 -0) is a multifaceted compound with significant potential in pharmaceutical and material science research. Its unique structural features make it an excellent candidate for further exploration, offering opportunities for developing novel drugs and advanced materials. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.